3-(4-methylphenyl)-6-(4-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazin-1-yl)pyridazine

• IUPAC Name: 5-[[4-[6-(4-methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-3-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C21H26N6O/c1-15(2)21-22-20(28-25-21)14-26-10-12-27(13-11-26)19-9-8-18(23-24-19)17-6-4-16(3)5-7-17/h4-9,15H,10-14H2,1-3H3
• InChI Key: OYDSIOQSIZEIJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=NC(=NO4)C(C)C
• Molecular Formula: C21H26N6O
• Molecular Weight: 378.5 g/mol
• CAS No.: 2380080-14-6

Description

The compound is a complex organic molecule with multiple functional groups including a pyridazinone, a piperazine, and an oxadiazole. These groups are common in many pharmaceutical compounds due to their diverse chemical properties and potential biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, includes a pyridazinone ring, a piperazine ring, and an oxadiazole ring. These rings are likely connected by carbon chains. The exact 3D structure would depend on the specific arrangement and stereochemistry of these groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the pyridazinone could potentially undergo reactions at the carbonyl group, and the piperazine could potentially react at the nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present and their arrangement.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. As with any compound, appropriate safety precautions should be taken when handling it, especially if its effects are unknown.

Future Directions

Future research on this compound could involve synthesizing it and testing its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a new pharmaceutical.